
Physicochemical properties of 2-(4-
methylphenoxy)aniline

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2-(4-methylphenoxy)aniline

Cat. No.: B1595877 Get Quote

Introduction and Molecular Identity
2-(4-methylphenoxy)aniline is a diaryl ether derivative of aniline, a structural motif of interest

in medicinal chemistry and materials science. Its architecture, featuring a flexible ether linkage

connecting two distinct aniline and toluene rings, imparts specific steric and electronic

properties that make it a valuable building block. The aniline moiety provides a nucleophilic

center and a site for further functionalization, while the methylphenoxy group influences

lipophilicity and molecular conformation.

Understanding the physicochemical properties of this molecule is paramount for its effective

use in synthesis, process development, and as a scaffold in drug design. This guide provides

an in-depth analysis of these properties, establishing a foundational understanding for its

application.

Molecular Structure and Identification
The fundamental identifiers for 2-(4-methylphenoxy)aniline are crucial for its unambiguous

classification.

IUPAC Name: 2-(4-methylphenoxy)aniline

Synonyms: 2-p-Tolyloxyphenylamine[1]
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CAS Number: A specific CAS (Chemical Abstracts Service) number for 2-(4-
methylphenoxy)aniline is not consistently reported in major databases. Researchers

should exercise diligence in identifying the compound by its structure and spectral data. For

reference, the CAS number for its isomer, 2-(2-methylphenoxy)aniline, is 3840-18-4.[2][3][4]

Molecular Formula: C₁₃H₁₃NO[1]

Molecular Weight: 199.25 g/mol [1]

ChemicalBook Number: CB6194965[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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